Cas no 2319720-80-2 (1-{pyrido2,3-dpyrimidin-4-yl}piperazine dihydrochloride)

• Product Name: 1-{pyrido2,3-dpyrimidin-4-yl}piperazine dihydrochloride
• CAS No: 2319720-80-2
• MF: C₁₁H₁₄ClN₅
• MW: 251.715360164642
• CID: 6441466
• Update Time: 2025-05-19

1-{pyrido2,3-dpyrimidin-4-yl}piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-{pyrido2,3-dpyrimidin-4-yl}piperazine dihydrochloride
• Pyrido[2,3-d]pyrimidine, 4-(1-piperazinyl)-, hydrochloride (1:2)

• Inchi： 1S/C11H13N5.ClH/c1-2-9-10(13-3-1)14-8-15-11(9)16-6-4-12-5-7-16;/h1-3,8,12H,4-7H2;1H
• InChI Key： XBUBNVRVMHGOPC-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)=NC=NC2N=CC=CC1=2.Cl

Additional information on 1-{pyrido2,3-dpyrimidin-4-yl}piperazine dihydrochloride

Introduction to 1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride (CAS No. 2319720-80-2)

1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride, identified by its CAS number 2319720-80-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound belongs to the pyrido[2,3-d]pyrimidine class, a scaffold that has been extensively explored for its potential in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The molecular structure of 1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride incorporates a fused pyrido[2,3-d]pyrimidine ring system connected to a piperazine moiety. This configuration not only contributes to the compound's overall solubility and bioavailability but also enhances its ability to interact with biological targets. The pyrido[2,3-d]pyrimidine core is known for its role in modulating various enzymatic activities, making it a valuable candidate for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting aberrant signaling pathways involved in cancer and inflammatory diseases. The 1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride structure has been investigated for its potential to inhibit specific kinases and other enzymes implicated in these conditions. Preliminary studies have demonstrated its ability to disrupt signaling cascades that are crucial for cell proliferation and survival, suggesting its therapeutic relevance.

One of the most compelling aspects of this compound is its dual interaction with both the pyrido[2,3-d]pyrimidine and piperazine moieties. The piperazine ring is particularly known for its ability to bind to various protein targets, including G-protein coupled receptors (GPCRs) and kinases. This dual binding capability makes 1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride a promising candidate for multitargeted drug development strategies.

The pharmacological profile of 1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride has been further explored through in vitro and in vivo studies. These investigations have highlighted its potential as an anti-cancer agent by demonstrating its ability to induce apoptosis in tumor cells while exhibiting low toxicity towards normal cells. Additionally, the compound has shown promise in modulating inflammatory responses by inhibiting key pro-inflammatory cytokines.

The synthesis of 1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including transition-metal-catalyzed coupling reactions and palladium-mediated cross-coupling techniques. These methods not only enhance the efficiency of synthesis but also allow for the introduction of structural modifications that can further refine the compound's pharmacological properties.

Recent advances in computational chemistry have also played a pivotal role in understanding the binding interactions of 1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride with biological targets. Molecular docking studies have provided insights into how the compound interacts with specific amino acid residues within target proteins, offering a rational basis for structure-based drug design. These computational approaches have complemented experimental efforts by predicting potential lead compounds and optimizing their binding affinities.

The development of novel therapeutic agents often involves rigorous testing to evaluate their safety and efficacy. In preclinical studies, 1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride has demonstrated favorable pharmacokinetic profiles, including adequate absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for determining the appropriate dosage and administration schedule for future clinical trials.

The potential applications of 1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride extend beyond oncology. Research has indicated its utility in treating neurological disorders by modulating neurotransmitter systems affected in conditions such as Parkinson's disease and Alzheimer's disease. The compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development.

As the field of medicinal chemistry continues to evolve, the demand for innovative compounds like 1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride remains high. Ongoing research efforts are focused on identifying new synthetic routes that improve yield and scalability while exploring novel derivatives with enhanced pharmacological activity. Collaborative initiatives between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,1-{pyrido[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride (CAS No. 2319720-80-2) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in treating cancer and inflammatory diseases highlight its importance as a lead compound for further development. With continued innovation in synthetic chemistry and computational biology,1-{pyrido[2,3-d]pyrimidin-4-ylyl)piperazine dihydrochloride is poised to make substantial contributions to modern medicine.